m-PEG11-Ms

• Molecular Formula: C22H46O13S
• Molecular Weight: 550.7 g/mol
• InChI: InChI=1S/C22H46O13S/c1-25-3-4-26-5-6-27-7-8-28-9-10-29-11-12-30-13-14-31-15-16-32-17-18-33-19-20-34-21-22-35-36(2,23)24/h3-22H2,1-2H3
• InChIKey: SSELMDREXYHGPD-UHFFFAOYSA-N

m-PEG11-Ms Specifications and Baseline Characteristics

m-PEG11-Ms (CAS 502487-25-4) is a monodisperse linear polyethylene glycol (PEG) linker featuring an 11-unit PEG chain terminated with an inert methoxy group at one end and a reactive mesylate (Ms) group at the other . With a molecular formula of C22H46O13S and a molecular weight of approximately 550.66 g/mol, it belongs to the class of monofunctional mPEG derivatives . The mesylate group serves as an excellent leaving group in nucleophilic substitution (SN2) reactions, enabling efficient conjugation with nucleophiles including amines, thiols, and alcohols . As a monodisperse (discrete-length) PEG compound rather than a polydisperse polymer, m-PEG11-Ms provides batch-to-batch consistency essential for reproducible bioconjugation and pharmaceutical development applications [1].

Pre-activated mesylate leaving group Ready for direct SN2 conjugation without coupling reagents

Monodisperse PEG11 spacer Batch-to-batch consistency for reproducible bioconjugation

Single methoxy cap Eliminates crosslinking risk in site-specific monofunctional PEGylation

• [1] Wang J, et al. Monodisperse and Polydisperse PEGylation of Peptides and Proteins: A Comparative Study. Biomacromolecules. 2020;21(8):3134-3139. View Source

Why m-PEG11-Ms Is Not Interchangeable

The selection of m-PEG11-Ms versus its structural analogs represents a critical decision point in synthetic and bioconjugation workflows that directly impacts reaction efficiency, product purity, and downstream performance. Three fundamental parameters preclude generic substitution: (1) the mesylate leaving group exhibits distinct reactivity and stability characteristics compared to alternative electrophiles (e.g., tosylate, halides) ; (2) the precise 11-unit PEG chain length is a non-interchangeable variable that governs molecular flexibility, solubility, and in the context of PROTACs and ADCs, ternary complex formation efficiency [1]; and (3) the monofunctional methoxy terminus ensures site-specific conjugation without crosslinking side reactions that plague bifunctional or unprotected analogs . Substituting m-PEG11-Ms with a shorter-chain mesylate (e.g., m-PEG8-Ms) alters both the spatial reach of the linker and the physicochemical properties of the final conjugate; substituting with m-PEG11-amine or m-PEG11-OH changes the reaction chemistry entirely, requiring different coupling conditions and yielding different bond types. The quantitative evidence below establishes where m-PEG11-Ms provides verifiable differentiation relative to these closest comparators.

Mesylate vs. tosylate reactivity

m-PEG11-OTs has lower reactivity and larger steric hindrance; direct replacement may alter reaction rate and conversion with bulky nucleophiles.

PEG11 chain length is non-interchangeable

m-PEG8-Ms or shorter analogs change spatial reach and may reduce ternary complex formation efficiency in PROTAC or ADC design.

Functional group mismatch

m-PEG11-amine and m-PEG11-OH require activation chemistry; substituting them changes conjugation workflow and final bond type.

• [1] Tedeschini T, et al. Linkers containing monodisperse PEG moieties for highly-loaded lysine-conjugated ADCs. RSC Books, 2021. View Source

m-PEG11-Ms Differentiation Evidence

Mesylate vs. Tosylate Reactivity and Steric Hindrance

m-PEG11-Ms contains a mesylate (methanesulfonate) leaving group, which differs fundamentally from the tosylate (p-toluenesulfonate) group found in m-PEG-OTs analogs. In nucleophilic substitution reactions, PEG mesylate exhibits higher reactivity but lower stability compared to PEG tosylate . The mesylate group is sterically smaller than tosylate, resulting in lower steric hindrance and faster reaction rates, particularly with bulky nucleophiles such as aromatic amines, long-chain thiols, and heterocyclic structures [1]. This property translates to shorter reaction times and reduced aromatic impurity carryover in azide-PEG synthesis workflows when using mesylate versus tosylate precursors [1].

Leaving Group Reactivity

Class-level

Ms: higher reactivity, smaller steric profile
OTs: lower reactivity, larger steric profile

Supports selection for sterically demanding nucleophiles

Qualitative difference; no rate constant for m-PEG11-Ms specifically

Evidence Dimension	Relative reactivity and steric accessibility of leaving group
Target Compound Data	Higher reactivity; smaller steric profile (methanesulfonate)
Comparator Or Baseline	m-PEG-OTs: Lower reactivity; larger steric profile (p-toluenesulfonate)
Quantified Difference	Qualitative difference only; no numerical rate constant data available for m-PEG11-Ms specifically
Conditions	Nucleophilic substitution (SN2) with amines, thiols, alkoxides

Why This Matters

Procurement of m-PEG11-Ms over m-PEG11-OTs is justified when reaction speed and efficient conversion with sterically demanding nucleophiles are prioritized over long-term reagent storage stability.

• [1] Lianglin Research Platform. mPEG-OMs: Reaction Advantages of mPEG-Mesylate over Tosylate. View Source

PEG11 vs. PEG8 Chain Length Comparison

The 11-unit PEG chain in m-PEG11-Ms (~4-5 nm extended length) represents a discrete and non-interchangeable design parameter distinct from shorter-chain analogs such as m-PEG8-Ms. In PROTAC development, linker length is a critical determinant of ternary complex formation and degradation efficiency; varying PEG length by even 2-3 ethylene glycol units can profoundly alter degradation potency . A study on Retro-2-based PROTACs demonstrated that degradation of the GSPT1 neosubstrate is strictly dependent on the length of the flexible PEG chain linker . Similarly, in CRBN-recruiting PROTAC systems, PEG6 linkers reduced BRD4 degradation by >80% (DC50 >500 nM) compared to the PEG11-containing construct (DC50 ~20 nM) .

Linker Length Impact

Class-level

PEG11 (11-unit) vs PEG6: PEG6 reduced BRD4 degradation >80% (DC50 >500 nM vs ~20 nM)

Chain length critical for ternary complex formation

PROTAC class-level data; verify for target system

Evidence Dimension	Effect of PEG linker length on PROTAC degradation efficiency
Target Compound Data	11-unit PEG chain (MW ~550 Da)
Comparator Or Baseline	m-PEG8-Ms: 8-unit PEG chain (MW ~414 Da); PEG6 linkers in CRBN-recruiting PROTACs
Quantified Difference	PEG6 reduced BRD4 degradation by >80% (DC50 >500 nM) vs. PEG11 (DC50 ~20 nM) [class-level data, not m-PEG11-Ms specific]
Conditions	PROTAC-mediated protein degradation assays (BRD4, GSPT1)

Why This Matters

Selection of m-PEG11-Ms over m-PEG8-Ms or other shorter-chain mesylates is essential when the spatial separation required for optimal ternary complex formation or bioconjugate architecture necessitates the longer 11-unit tether.

Mesylate vs. Amine and Hydroxyl Conjugation Chemistry

m-PEG11-Ms differs from its closest functional analogs (m-PEG11-amine and m-PEG11-OH) in the chemical nature of its reactive terminus. While m-PEG11-amine (MW 515.6 g/mol) requires activation or coupling reagents for amide bond formation with carboxylic acids , and m-PEG11-OH (MW 516.6 g/mol) requires activation for esterification or etherification , m-PEG11-Ms provides a pre-activated electrophilic leaving group ready for direct nucleophilic displacement without additional coupling reagents . This difference is particularly significant in the preparation of azide-PEG derivatives: mesylate reacts with azide ion via SN2 with high efficiency and yield, making it a preferred precursor for click chemistry reagent synthesis compared to tosylate or halide alternatives [1].

Functional Group Chemistry

Cross-study

Ms: direct SN2; MW +35.1 vs amine, +34.1 vs OH
Amine/OH: require activation

One-step nucleophilic substitution without coupling reagents

Efficiency depends on nucleophile and conditions

Evidence Dimension	Terminal functional group and conjugation chemistry
Target Compound Data	Mesylate (Ms) leaving group; MW 550.66; direct SN2 with nucleophiles
Comparator Or Baseline	m-PEG11-amine (MW 515.6; requires activation); m-PEG11-OH (MW 516.6; requires activation)
Quantified Difference	MW difference: +35.1 Da vs. amine; +34.1 Da vs. OH
Conditions	Nucleophilic substitution vs. amide coupling vs. esterification

Why This Matters

Procurement of m-PEG11-Ms over m-PEG11-amine or m-PEG11-OH is indicated when a pre-activated, one-step nucleophilic substitution workflow is desired, avoiding additional coupling reagents and simplifying purification.

• [1] Lianglin Research Platform. mPEG-OMs: Reaction Advantages in Azide-PEG Synthesis. View Source

m-PEG11-Ms Application Scenarios

Azide-PEG11 Synthesis for Click Chemistry

m-PEG11-Ms is the preferred starting material for preparing m-PEG11-azide, a widely used click chemistry building block. The mesylate group undergoes efficient SN2 displacement by sodium azide, offering faster reaction kinetics and fewer aromatic byproducts compared to tosylate-based routes [1]. This application directly leverages the mesylate's superior reactivity as established in Evidence Item 1.

PROTAC Construction with Optimized PEG11 Spacer

In PROTAC development, m-PEG11-Ms-derived linkers provide the 11-unit PEG spacer length shown to support efficient ternary complex formation in systems where shorter PEG chains (e.g., PEG6) reduce degradation efficiency by >80% . The monodisperse nature of m-PEG11-Ms ensures batch-to-batch consistency in linker length, a critical requirement for reproducible PROTAC SAR studies.

Monofunctional PEGylation of Amine/Thiol Biomolecules

The combination of an inert methoxy cap and a single mesylate electrophile makes m-PEG11-Ms ideal for site-specific, monofunctional PEGylation of proteins, peptides, or surfaces bearing nucleophilic residues (e.g., lysine amines, cysteine thiols). Unlike bifunctional PEG linkers, the monofunctional architecture eliminates the risk of unwanted crosslinking or polymerization .

Direct SN2 Conjugation of Drug Molecules

m-PEG11-Ms enables direct conjugation of drug molecules containing nucleophilic functional groups (amines, thiols, phenoxides) without requiring additional coupling reagents or activation steps. This one-step SN2 approach simplifies purification and reduces potential side reactions associated with carbodiimide-mediated couplings, as established in Evidence Item 3.

Application

Selection Property

Validation Focus

Azide-PEG11 Synthesis

Mesylate SN2 reactivity

Azide displacement efficiency and byproduct control

PROTAC Linker Construction

11-unit PEG spatial reach

Ternary complex formation and degradation potency

Monofunctional PEGylation

Monomethoxy-PEG architecture

Site-specific conjugation without crosslinking

Direct Drug Conjugation

Pre-activated mesylate electrophile

Coupling-reagent-free SN2 yield and purity

• [1] Lianglin Research Platform. mPEG-OMs: Reaction Advantages in Azide-PEG Synthesis. View Source